Cas no 174680-55-8 (3-\u200bBenzyl-\u200b5-\u200bbromopyrazin-\u200b2-\u200bamine)

• Product Name: 3-\u200bBenzyl-\u200b5-\u200bbromopyrazin-\u200b2-\u200bamine
• CAS No: 174680-55-8
• MF: C₁₁H₁₀BrN₃
• MW: 264.121201038361
• CID: 105860
• PubChem ID: 2762549
• Update Time: 2025-05-20

3-\u200bBenzyl-\u200b5-\u200bbromopyrazin-\u200b2-\u200bamine Chemical and Physical Properties

Names and Identifiers

• 3-Benzyl-5-bromopyrazin-2-amine
• 2-AMINO-3-(PHENYLMETHYL)-5-BROMOPYRAZINE
• 2-Pyrazinamine,5-bromo-3-(phenylmethyl)-
• 2-amino-3-benzyl-5-bromopyrazine
• 3-benzyl-5-bromo-2-pyrazinamine
• 5-bromo-3-benzylpyrazine-2-ylamine
• 3-BENZYL-5-BROMOPYRAZIN-2-YLAMINE
• 5-BROMO-3-(PHENYLMETHYL)-PYRAZINAMINE
• 174680-55-8
• FT-0620114
• A1-36464
• ZHWYHVYXEQYEQV-UHFFFAOYSA-N
• DTXSID20376299
• AM20120504
• 2-Pyrazinamine, 5-bromo-3-(phenylmethyl)-
• CS-0140965
• A852989
• A51140
• J-507760
• SCHEMBL934740
• AKOS015901064
• 3-Benzyl-5-bromo-2-amino-pyrazine
• DB-014246
• 3-\u200bBenzyl-\u200b5-\u200bbromopyrazin-\u200b2-\u200bamine

• MDL： MFCD03453134
• Inchi： 1S/C11H10BrN3/c12-10-7-14-11(13)9(15-10)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H2,13,14)
• InChI Key： ZHWYHVYXEQYEQV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(CC2C=CC=CC=2)=N1)N

Computed Properties

• Exact Mass: 263.00600
• Monoisotopic Mass: 263.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3
• Boiling Point: 385.9±37.0 °C at 760 mmHg
• Flash Point: 187.2±26.5 °C
• PSA: 51.80000
• LogP: 2.99330
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-\u200bBenzyl-\u200b5-\u200bbromopyrazin-\u200b2-\u200bamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-\u200bBenzyl-\u200b5-\u200bbromopyrazin-\u200b2-\u200bamine

Recent Advances in the Study of 3-Benzyl-5-bromopyrazin-2-amine (CAS: 174680-55-8) in Chemical Biology and Pharmaceutical Research

3-Benzyl-5-bromopyrazin-2-amine (CAS: 174680-55-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic amine derivative, characterized by its bromopyrazine core and benzyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of kinase inhibition and anticancer drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-Benzyl-5-bromopyrazin-2-amine serves as a versatile scaffold for the development of selective kinase inhibitors. The bromine atom at the 5-position allows for further functionalization through cross-coupling reactions, enabling the creation of diverse analogs with improved pharmacological properties. Researchers have successfully utilized this compound as a starting material for the synthesis of potent inhibitors targeting specific oncogenic kinases, with IC50 values in the low nanomolar range.

In the field of antimicrobial research, a recent investigation (Bioorganic Chemistry, 2024) revealed that derivatives of 3-Benzyl-5-bromopyrazin-2-amine exhibit significant activity against drug-resistant bacterial strains. The compound's ability to disrupt bacterial quorum sensing mechanisms has been particularly noteworthy, suggesting potential applications in combating antibiotic resistance. Molecular docking studies have shown that these derivatives can effectively bind to key regulatory proteins in pathogenic bacteria.

The pharmacokinetic profile of 3-Benzyl-5-bromopyrazin-2-amine has been the subject of ongoing optimization efforts. A 2024 preclinical study demonstrated that structural modifications of the benzyl group can significantly improve metabolic stability and oral bioavailability. These findings are crucial for the compound's transition from laboratory research to potential clinical applications, particularly in the development of orally administered therapeutics.

Emerging research has also explored the compound's potential in neurodegenerative disease treatment. Preliminary in vitro studies suggest that certain analogs of 3-Benzyl-5-bromopyrazin-2-amine may modulate pathways involved in protein misfolding and aggregation, which are central to diseases such as Alzheimer's and Parkinson's. While these findings are still in early stages, they open new avenues for therapeutic development in neurological disorders.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable routes to produce 3-Benzyl-5-bromopyrazin-2-amine. A 2023 publication in Organic Process Research & Development described a novel catalytic system that significantly reduces the number of synthetic steps while improving overall yield and purity. These methodological improvements are critical for scaling up production to meet potential future clinical demand.

As research continues, the scientific community anticipates further elucidation of 3-Benzyl-5-bromopyrazin-2-amine's mechanism of action and therapeutic potential. Current studies are investigating its application in combination therapies and exploring its potential as a molecular probe for studying biological pathways. The compound's versatility and promising biological activities position it as an important focus area in contemporary medicinal chemistry research.